Ethyl (2R)-2-(benzenesulfonyloxy)-2-(2-chlorophenyl)acetate

• IUPAC Name: ethyl (2R)-2-(benzenesulfonyloxy)-2-(2-chlorophenyl)acetate
• InChI: InChI=1S/C16H15ClO5S/c1-2-21-16(18)15(13-10-6-7-11-14(13)17)22-23(19,20)12-8-4-3-5-9-12/h3-11,15H,2H2,1H3/t15-/m1/s1
• InChI Key: RVZMVTHXEFCZJI-OAHLLOKOSA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=CC=C1Cl)OS(=O)(=O)C2=CC=CC=C2
• Isomeric SMILES: CCOC(=O)[C@@H](C1=CC=CC=C1Cl)OS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C16H15ClO5S
• Molecular Weight: 354.8 g/mol

Description

Ethyl (2R)-2-(benzenesulfonyloxy)-2-(2-chlorophenyl)acetate, commonly referred to as ethyl ester, is an organic compound that is widely used in the synthesis of various compounds. It is a white, crystalline solid that is soluble in polar solvents such as water, ethanol, and acetone. Ethyl ester is also an important intermediate in the pharmaceutical industry, where it is used to synthesize drugs and other compounds.

Scientific Research Applications

Ethyl ester has been widely used in scientific research as an inhibitor of enzymes and proteins. It has been used to study the structure and function of various proteins, as well as to study the effects of drug metabolism in the body. It has also been used to study the effects of various drugs on the body and to identify potential therapeutic targets.

Mechanism of Action

The mechanism of action of ethyl ester is not fully understood. It is believed to act as an inhibitor of enzymes and proteins by binding to their active sites, thus preventing them from functioning properly. It may also act as an allosteric modulator, altering the conformation of proteins and affecting their activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl ester are not fully understood. However, it has been shown to inhibit the activity of enzymes and proteins, which can have a variety of effects on the body. It has also been shown to affect the metabolism of drugs, which can lead to altered drug levels in the body.

Advantages and Limitations for Lab Experiments

The main advantage of using ethyl ester in lab experiments is its ability to act as an inhibitor of enzymes and proteins. This makes it a useful tool for studying the structure and function of these molecules. However, it can also have a variety of side effects, such as altering the metabolism of drugs, which can lead to unexpected results in experiments.

Future Directions

There are a number of potential future directions for the use of ethyl ester in scientific research. These include further studies on its mechanism of action, as well as its potential applications in drug development. Additionally, further research could be done on its effects on the metabolism of drugs and its potential therapeutic targets. Other potential future directions include exploring its potential as an allosteric modulator and its potential applications in biotechnology.

Synthesis Methods

Ethyl ester can be synthesized by reacting ethyl benzene sulfonate with 2-chlorophenol in the presence of an acid catalyst. The reaction is carried out at a temperature of around 100°C and the reaction time is typically around 2 hours. The reaction produces ethyl ester as a by-product, which can then be isolated and purified.